Cas no 91061-49-3 (Benzenepropanoic acid, b-methoxy-)

• Product Name: Benzenepropanoic acid, b-methoxy-
• CAS No: 91061-49-3
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 788147
• PubChem ID: 13379217
• Update Time: 2024-03-01

Benzenepropanoic acid, b-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-methoxy-

• Inchi： 1S/C10H12O3/c1-13-9(7-10(11)12)8-5-3-2-4-6-8/h2-6,9H,7H2,1H3,(H,11,12)
• InChI Key： HVLYJUCOMBTMTA-UHFFFAOYSA-N
• SMILES： COC(C1C=CC=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids